Cas no 2138303-32-7 (7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid)

• Product Name: 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid
• CAS No: 2138303-32-7
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 6197109
• PubChem ID: 165832243
• Update Time: 2025-10-05

7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-734851
• 7,8-difluoro-2-methoxyquinoline-3-carboxylic acid
• 2138303-32-7
• 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid

• Inchi： 1S/C11H7F2NO3/c1-17-10-6(11(15)16)4-5-2-3-7(12)8(13)9(5)14-10/h2-4H,1H3,(H,15,16)
• InChI Key： HXXGEWFHZIUJAE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=CC(C(=O)O)=C(N=C21)OC)F

Computed Properties

• Exact Mass: 239.03939941g/mol
• Monoisotopic Mass: 239.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid

Comprehensive Overview of 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid (CAS No. 2138303-32-7)

7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid (CAS No. 2138303-32-7) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinoline carboxylic acid family, which is known for its broad-spectrum biological activities. With the increasing demand for novel fluorinated compounds in drug discovery, this molecule stands out as a promising candidate for further exploration.

The molecular structure of 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid features a quinoline core substituted with two fluorine atoms at the 7 and 8 positions, a methoxy group at the 2 position, and a carboxylic acid moiety at the 3 position. This arrangement enhances its potential as a bioactive scaffold, particularly in the development of antimicrobial agents and enzyme inhibitors. Researchers are increasingly focusing on fluorinated compounds due to their improved metabolic stability and bioavailability, making this compound a subject of interest in medicinal chemistry.

In recent years, the search for new quinoline derivatives has surged, driven by their applications in treating infectious diseases and chronic conditions. 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid is often discussed in the context of structure-activity relationship (SAR) studies, where its fluorine substitutions are hypothesized to enhance binding affinity to target proteins. This aligns with the growing trend of rational drug design, where computational tools and AI-driven approaches are used to optimize molecular structures for specific therapeutic outcomes.

The synthesis of 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid typically involves multi-step organic reactions, including fluorination and carboxylation processes. Its purity and yield are critical for downstream applications, such as high-throughput screening in drug discovery pipelines. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

Beyond pharmaceuticals, 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid has potential applications in agrochemicals, particularly in the development of crop protection agents. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides, and this molecule's unique structure could contribute to next-generation solutions for sustainable agriculture. As the global focus on food security intensifies, such innovations are becoming increasingly valuable.

From an analytical perspective, the characterization of 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are essential for regulatory compliance and reproducibility in research. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and formulation studies.

In summary, 7,8-Difluoro-2-methoxyquinoline-3-carboxylic acid (CAS No. 2138303-32-7) represents a versatile and highly functionalized quinoline derivative with significant potential in multiple industries. Its fluorinated structure, combined with its carboxylic acid functionality, makes it a valuable building block for drug discovery, agrochemical development, and material science. As research continues to uncover its full range of applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.